5-(4-Hydroxybenzylidene)-3-(2-oxo-2-phenylethyl)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5Z)-5-[(4-hydroxyphenyl)methylidene]-3-phenacyl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C18H13NO4S/c20-14-8-6-12(7-9-14)10-16-17(22)19(18(23)24-16)11-15(21)13-4-2-1-3-5-13/h1-10,20H,11H2/b16-10-
• InChI Key: UKOJJPQQCRVECC-YBEGLDIGSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CN2C(=O)C(=CC3=CC=C(C=C3)O)SC2=O
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)CN2C(=O)/C(=C/C3=CC=C(C=C3)O)/SC2=O
• Molecular Formula: C18H13NO4S
• Molecular Weight: 339.4 g/mol

Description

5-(4-Hydroxybenzylidene)-3-(2-oxo-2-phenylethyl)-1,3-thiazolidine-2,4-dione, also known as HBD, is a synthetic compound with potential therapeutic properties. It belongs to the class of thiazolidinedione derivatives and has been extensively studied for its biological activities.

Scientific Research Applications

Antibacterial Activity

A study reported the synthesis of new acetic acid derivatives with thiazolidine-2,4-dione and rhodanine moieties, which demonstrated antibacterial activity primarily against Gram-positive bacterial strains. The presence of an electron-withdrawing substituent at the phenyl ring was found favorable for antibacterial response, although the molecular geometry did not play a significant role in this activity (Trotsko et al., 2018).

Antidiabetic and Hypolipidemic Activities

Research into the synthesis of over 100 5-substituted thiazolidine-2, 4-diones revealed their hypoglycemic and hypolipidemic activities in genetically obese and diabetic mice. The study highlighted that the 5-(4-oxybenzyl) moiety is essential for substantial activity, with certain compounds exhibiting favorable properties in terms of activity and toxicity (Sohda et al., 1982).

Aldose Reductase Inhibitory Activity

A series of 5-(arylidene)thiazolidine-2,4-diones were prepared and examined for their in vitro aldose reductase (AR) inhibitory activities and cytotoxicity. One compound, 5-(2-Hydroxy-3-methylbenzylidene)thiazolidine-2,4-dione, was identified as the most potent AR inhibitor in the series, suggesting its potential as an orally bioavailable AR inhibitor for managing diabetic complications as well as nondiabetic diseases (Sever et al., 2021).

Antimicrobial Activity

Novel thiazolidine-2,4-dione carboxamide and amino acid derivatives were synthesized and showed weak to moderate antibacterial activity against Gram-negative bacteria and antifungal activity. Interestingly, one compound demonstrated antibacterial activity against Gram-positive bacteria, especially S. aureus, highlighting its potential application in antimicrobial treatments (Abd Alhameed et al., 2019).